Cas no 2171854-18-3 (2-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid
• CAS No: 2171854-18-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5875054
• PubChem ID: 165547551
• Update Time: 2025-11-01

2-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid
• EN300-1490880
• 2171854-18-3
• 2-{N-cyclopropyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}acetic acid

• Inchi： 1S/C26H30N2O5/c1-3-26(2,24(31)28(14-23(29)30)17-12-13-17)16-27-25(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： KSRWWAAYUDMOQJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid

Comprehensive Analysis of 2-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid (CAS No. 2171854-18-3)

The compound 2-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid (CAS No. 2171854-18-3) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently inquire about its synthetic applications, solubility properties, and stability under various conditions, reflecting its growing importance in drug discovery.

One of the most searched questions regarding this compound is: "How does the Fmoc group enhance peptide synthesis?" The Fmoc-protected amino acid moiety in 2-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid allows for orthogonal deprotection, enabling selective reactions during multi-step syntheses. This property is critical for developing targeted therapeutics, a hot topic in precision medicine. Additionally, its cyclopropyl and methylbutanamido side chains contribute to improved metabolic stability, a key concern in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Recent trends in AI-driven drug design have amplified interest in this compound's molecular descriptors and 3D conformational analysis. Computational chemists often search for "CAS 2171854-18-3 DFT calculations" or "Fmoc-amino acid derivatives QSAR models", highlighting its role in in silico screening. The compound's carboxylic acid terminus also makes it a candidate for linker chemistry in antibody-drug conjugates (ADCs), aligning with the booming biologics market.

From a green chemistry perspective, researchers are investigating solvent-free activation methods for this derivative, addressing the popular query: "Can CAS 2171854-18-3 be used in sustainable peptide synthesis?" The compound's crystalline properties and melting point characteristics (frequently searched parameters) suggest compatibility with mechanochemical approaches, reducing organic waste in GMP manufacturing.

In proteomics research, the compound's methylbutanamido-acetic acid segment attracts attention for post-translational modification studies. Mass spectrometry experts often explore "2171854-18-3 fragmentation patterns" to identify its signature ions, crucial for peptide sequencing. This aligns with the rising demand for high-resolution mass spec standards in multi-omics platforms.

The steric effects induced by its cyclopropyl-methylbutanamido structure (a trending search term in conformational analysis) make it a valuable probe for studying enzyme-substrate interactions. Particularly in kinase inhibitor development, where bulky amino acid analogs are increasingly used to achieve selective binding, this compound's spatial occupancy parameters are frequently modeled.

Storage and handling queries like "CAS 2171854-18-3 shelf life" dominate practical discussions. The Fmoc group's photolability necessitates amber glass vials and inert atmosphere storage, while its hygroscopic nature (another highly searched property) requires desiccated conditions. These factors are critical for QC laboratories implementing ICH stability guidelines.

With the peptide therapeutics market projected to exceed $50 billion by 2027, the demand for specialized building blocks like 2-{N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid will continue rising. Its dual functionality as both a protected intermediate and carboxyl-activated species positions it as a versatile tool for next-generation biopharmaceutical innovations.